N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-(4-methoxynaphthalen-1-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H22N2O5S/c1-28-21-11-10-20(18-4-2-3-5-19(18)21)23-22(25)16-6-8-17(9-7-16)30(26,27)24-12-14-29-15-13-24/h2-11H,12-15H2,1H3,(H,23,25)
• InChI Key: DRHRJUBNVQSHPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H22N2O5S
• DSSTOX Substance ID: DTXSID10360440
• Molecular Weight: 426.5 g/mol
• CAS RN: 5362-28-7

Description

N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide, also known as MN-64, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MN-64 is a selective inhibitor of the protein phosphatase 2A (PP2A), which is involved in the regulation of cell growth, differentiation, and apoptosis.

Mechanism of Action

N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide selectively inhibits the catalytic subunit of PP2A, which leads to the accumulation of phosphorylated proteins and the inhibition of cell growth and proliferation. PP2A is involved in the dephosphorylation of several key signaling molecules, including Akt, ERK, and p53, which are important for cell survival and apoptosis. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has been shown to induce apoptosis in cancer cells by activating the p53 pathway and inhibiting the Akt and ERK pathways.
Biochemical and Physiological Effects:
N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has been shown to have several biochemical and physiological effects on cells. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide induces cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway and inhibiting the Akt and ERK pathways. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs), which are involved in extracellular matrix remodeling and tumor invasion. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has also been shown to protect neurons against oxidative stress and neuroinflammation by inhibiting the activation of microglia and astrocytes.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has several advantages for lab experiments, including its selectivity for PP2A and its ability to induce cell cycle arrest and apoptosis in cancer cells. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide is also relatively stable and can be easily synthesized in large quantities. However, N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has several potential future directions for scientific research. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide could be used to study the role of PP2A in other biological processes, such as metabolism and immune function. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide could also be used to investigate the potential therapeutic applications of PP2A inhibition in other diseases, such as diabetes and autoimmune disorders. Additionally, N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide could be modified to improve its solubility and reduce its toxicity, which could lead to the development of more potent and selective PP2A inhibitors for therapeutic use.

Scientific Research Applications

N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has been used in several scientific research studies to investigate the role of PP2A in various biological processes. PP2A is a key regulator of the cell cycle and has been implicated in the development and progression of several types of cancer. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. N-(4-methoxy-1-naphthyl)-4-(4-morpholinylsulfonyl)benzamide has also been used to study the role of PP2A in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.